3-Bromo-11,12-dihydroindolo[2,3-a]carbazole

• Molecular Formula: C18H11BrN2
• Molecular Weight: 335.2 g/mol
• IUPAC Name: 3-bromo-11,12-dihydroindolo[2,3-a]carbazole
• InChI: InChI=1S/C18H11BrN2/c19-10-5-8-16-14(9-10)13-7-6-12-11-3-1-2-4-15(11)20-17(12)18(13)21-16/h1-9,20-21H
• InChI Key: DKUSDLASMXWOIF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(N2)C4=C(C=C3)C5=C(N4)C=CC(=C5)Br

Description

3-Bromo-11,12-dihydroindolo[2,3-a]carbazole, also known as BR-DIHIC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

3-Bromo-11,12-dihydroindolo[2,3-a]carbazole has been studied for its potential therapeutic applications in various diseases. It has been found to have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, it has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. 3-Bromo-11,12-dihydroindolo[2,3-a]carbazole has also been studied for its potential in treating inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

3-Bromo-11,12-dihydroindolo[2,3-a]carbazole exerts its therapeutic effects through various mechanisms. It has been found to activate the p53 pathway, leading to apoptosis in cancer cells. It also inhibits the Akt/mTOR pathway, which is involved in cell growth and survival. Additionally, 3-Bromo-11,12-dihydroindolo[2,3-a]carbazole has been shown to modulate the activity of various enzymes and proteins involved in inflammation and neurodegeneration.
Biochemical and physiological effects:
3-Bromo-11,12-dihydroindolo[2,3-a]carbazole has been found to have low toxicity and high bioavailability, making it a promising candidate for therapeutic use. It has been shown to cross the blood-brain barrier, indicating its potential in treating neurological diseases. Additionally, it has been found to modulate the levels of various cytokines and enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Bromo-11,12-dihydroindolo[2,3-a]carbazole in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it a reliable compound for research. However, one limitation is the lack of information on its long-term effects and potential side effects.

Future Directions

Future research on 3-Bromo-11,12-dihydroindolo[2,3-a]carbazole could focus on its potential in treating other diseases such as Parkinson's disease and multiple sclerosis. Additionally, further studies could investigate the optimal dosage and administration methods for therapeutic use. Finally, research could focus on developing derivatives of 3-Bromo-11,12-dihydroindolo[2,3-a]carbazole with improved pharmacological properties.

Synthesis Methods

3-Bromo-11,12-dihydroindolo[2,3-a]carbazole can be synthesized using a multistep reaction process. One method involves the reaction of 2-(2-bromoethyl)-1H-indole with 2-phenylacetyl chloride in the presence of a base, followed by a Fischer indole synthesis reaction with 2-phenylhydrazine. The final step involves the bromination of the indole ring using N-bromosuccinimide.